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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carbon
tetrabromide (CBr₄) in various organic solvents. Understanding the solubility characteristics of

this compound is crucial for its application in organic synthesis, material science, and

pharmaceutical development. This document presents available quantitative and qualitative

solubility data, detailed experimental protocols for solubility determination, and a logical

workflow for these procedures.

Core Principles of Carbon Tetrabromide Solubility
Carbon tetrabromide is a non-polar molecule due to its symmetrical tetrahedral geometry,

which results in a net-zero dipole moment. Following the principle of "like dissolves like," it

exhibits high solubility in non-polar organic solvents and is poorly soluble in polar solvents such

as water.[1][2] Its solubility is primarily driven by London dispersion forces, which are the

dominant intermolecular interactions for non-polar substances.

Quantitative and Qualitative Solubility Data
The following table summarizes the available solubility data for carbon tetrabromide in a

range of organic solvents. While precise quantitative data is not widely available in the public

domain, this table combines known values with qualitative descriptions to guide solvent

selection.
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Solvent
Chemical
Formula

Polarity
Quantitative
Solubility

Temperatur
e (°C)

Qualitative
Solubility

Water H₂O High
0.024 g / 100

mL[3][4]
30

Insoluble[1]

[5]

Ethanol C₂H₅OH High - -
Soluble[3][4]

[6]

Methanol CH₃OH High - - Soluble

Acetone C₃H₆O Medium - - Soluble

Benzene C₆H₆ Low - -
Readily

dissolves[1]

Chloroform CHCl₃ Medium - -
Soluble[3][4]

[5]

Diethyl Ether (C₂H₅)₂O Low - -
Soluble[3][4]

[6]

Toluene C₇H₈ Low - - Soluble

Hexane C₆H₁₄ Low - - Soluble

Carbon

Disulfide
CS₂ Low - -

Very

Soluble[4][7]

Carbon

Tetrachloride
CCl₄ Low - - Soluble[8]

Note: The lack of extensive quantitative data highlights the need for experimental determination

for specific applications. The qualitative descriptors are based on recurring statements in

chemical literature.

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the experimental determination of the solubility of

carbon tetrabromide in an organic solvent. This protocol is a synthesis of established

methods for determining the solubility of a solid in a liquid.[9][10]
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1. Materials and Equipment:

Analyte: Carbon Tetrabromide (CBr₄), analytical grade

Solvent: High-purity organic solvent of choice

Apparatus:

Analytical balance (± 0.0001 g)

Thermostatically controlled shaker or magnetic stirrer with a hotplate

Water bath or oil bath for temperature control

Calibrated thermometer or temperature probe

Glass vials or flasks with airtight seals

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC, or gravimetric analysis setup)

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of carbon tetrabromide to a known volume or mass of the

selected organic solvent in a sealed glass vial or flask. The presence of undissolved solid

is crucial to ensure saturation.

Place the sealed container in a thermostatically controlled shaker or on a magnetic stirrer

within a water or oil bath set to the desired temperature.

Agitate the mixture for a sufficient period to reach equilibrium. This can range from several

hours to days, depending on the solvent and temperature. It is advisable to conduct
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preliminary experiments to determine the time required to reach equilibrium.

Sample Withdrawal and Analysis:

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-

equilibrated pipette or syringe to avoid precipitation.

Immediately filter the withdrawn sample using a syringe filter to remove any remaining

solid particles.

Dilute the filtered, saturated solution with a known volume of the pure solvent to bring the

concentration within the analytical range of the chosen measurement technique.

Determine the concentration of carbon tetrabromide in the diluted solution using a pre-

calibrated analytical instrument.

Data Calculation:

Calculate the concentration of the saturated solution, accounting for the dilution factor.

Express the solubility in the desired units, such as grams per 100 grams of solvent (

g/100g ), moles per liter (mol/L), or mole fraction.

Repeat the experiment at different temperatures to determine the temperature

dependence of the solubility.

3. Safety Precautions:

Carbon tetrabromide is toxic and should be handled in a well-ventilated fume hood.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for both carbon tetrabromide and the chosen solvent

before commencing any experimental work.
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Logical Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

solubility.
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Caption: Experimental workflow for determining the solubility of carbon tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b125887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

